Cas no 1275817-37-2 (2-Furancarboxaldehyde, 5-[4-(2-methylpropyl)-1-piperazinyl]-)

• Product Name: 2-Furancarboxaldehyde, 5-[4-(2-methylpropyl)-1-piperazinyl]-
• CAS No: 1275817-37-2
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6045380
• PubChem ID: 55117076
• Update Time: 2025-10-24

2-Furancarboxaldehyde, 5-[4-(2-methylpropyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-[4-(2-methylpropyl)-1-piperazinyl]-
• 5-(4-Isobutylpiperazin-1-yl)furan-2-carbaldehyde
• AKOS006129273
• 5-[4-(2-methylpropyl)piperazin-1-yl]furan-2-carbaldehyde
• 1275817-37-2
• CS-0350121
• EN300-738240

• Inchi： 1S/C13H20N2O2/c1-11(2)9-14-5-7-15(8-6-14)13-4-3-12(10-16)17-13/h3-4,10-11H,5-9H2,1-2H3
• InChI Key： GFXOLKNHTULHAA-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(CC(C)C)CC2)=CC=C1C=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 368.1±42.0 °C(Predicted)
• pka: 7.94±0.10(Predicted)

Additional information on 2-Furancarboxaldehyde, 5-[4-(2-methylpropyl)-1-piperazinyl]-

Introduction to 2-Furancarboxaldehyde, 5-[4-(2-methylpropyl)-1-piperazinyl]- (CAS No. 1275817-37-2)

2-Furancarboxaldehyde, 5-[4-(2-methylpropyl)-1-piperazinyl]-, identified by its CAS number 1275817-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a piperazine moiety in its structure enhances its pharmacological properties, making it a valuable scaffold for designing novel drug candidates.

The molecular structure of 2-Furancarboxaldehyde, 5-[4-(2-methylpropyl)-1-piperazinyl]- consists of a furan ring substituted with a formyl group at the 2-position and a piperazine ring linked at the 5-position through a butyl chain. This unique arrangement contributes to its interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The compound's dual functionality makes it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in furan-based compounds due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating neurological disorders, infectious diseases, and cancer. The piperazine moiety, in particular, is known for its ability to modulate neurotransmitter systems, making it a key component in the development of drugs targeting central nervous system disorders.

Current research has highlighted the significance of 2-Furancarboxaldehyde, 5-[4-(2-methylpropyl)-1-piperazinyl]- in the synthesis of novel pharmacophores. Studies have demonstrated its utility in generating derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications of the butyl chain and the piperazine ring have led to compounds with improved pharmacokinetic profiles and reduced side effects.

The formyl group present in the furan ring serves as a versatile handle for further chemical modifications. This functionality allows for the introduction of various substituents, enabling the creation of libraries of compounds with tailored biological activities. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process. These tools have been instrumental in predicting the binding modes of 2-Furancarboxaldehyde, 5-[4-(2-methylpropyl)-1-piperazinyl]- with target proteins, providing insights into its mechanism of action. This information is crucial for optimizing drug candidates and improving their therapeutic efficacy.

The synthesis of 2-Furancarboxaldehyde, 5-[4-(2-methylpropyl)-1-piperazinyl]- involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Recent developments in synthetic methodologies have enabled more efficient and scalable production processes. These advancements are particularly important for industrial applications where cost-effectiveness and reproducibility are critical.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique structural features of furan derivatives make them suitable candidates for developing new materials with enhanced properties. For example, they can be incorporated into polymers to improve thermal stability or used as ligands in catalytic systems.

The safety profile of 2-Furancarboxaldehyde, 5-[4-(2-methylpropyl)-1-piperazinyl]- is another area of active investigation. While preliminary studies suggest that it exhibits low toxicity at moderate doses, further research is needed to fully assess its safety margins. This includes evaluating potential long-term effects and interactions with other drugs.

The regulatory landscape for new drug candidates continues to evolve, emphasizing the need for comprehensive characterization and testing. Regulatory agencies require detailed information on the chemical properties, pharmacokinetics, and toxicology of new compounds before they can be approved for clinical use. This ensures that patients receive safe and effective treatments.

In conclusion, 2-Furancarboxaldehyde, 5-[4-(2-methylpropyl)-1-piperazinyl]- represents a promising compound with significant potential in pharmaceutical research. Its unique structure and diverse biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications and optimize synthetic methodologies, this compound is likely to play an increasingly important role in future therapeutics.